Cas no 1340091-98-6 (2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide)

• Product Name: 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide
• CAS No: 1340091-98-6
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• CID: 5573422
• Update Time: 2025-10-31

2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetamide, 3-hydroxy-N-phenyl-
• 2-(3-hydroxypyrrolidin-1-yl)-n-phenylacetamide
• 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide

• Inchi： 1S/C12H16N2O2/c15-11-6-7-14(8-11)9-12(16)13-10-4-2-1-3-5-10/h1-5,11,15H,6-9H2,(H,13,16)
• InChI Key： VAQBFCDZBTZKIU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2)=O)CCC(O)C1

Experimental Properties

• Density: 1.256±0.06 g/cm3(Predicted)
• Boiling Point: 452.5±35.0 °C(Predicted)
• pka: 14.22±0.70(Predicted)

Additional information on 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide

Professional Introduction to Compound with CAS No. 1340091-98-6 and Product Name: 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide

The compound with the CAS number 1340091-98-6 and the product name 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyrrolidine moiety linked to a phenylacetamide group, which together contributes to its distinctive chemical behavior and biological activity.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. The 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide structure has been identified as a promising scaffold for further chemical optimization. Its ability to interact with biological targets, such as enzymes and receptors, makes it a valuable candidate for the design of new therapeutic agents. The presence of the hydroxyl group in the 3-hydroxypyrrolidin-1-yl moiety is particularly noteworthy, as it can influence both the solubility and reactivity of the compound.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. These compounds have shown potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide molecule has been investigated for its ability to inhibit specific enzymes involved in disease pathways. For instance, preliminary in vitro studies suggest that this compound may exhibit inhibitory activity against certain kinases, which are critical targets in cancer therapy.

The phenylacetamide moiety in the compound's structure is another key feature that contributes to its pharmacological properties. Phenylacetamide derivatives are known for their diverse biological activities, ranging from analgesic effects to anti-inflammatory and antimicrobial properties. The combination of these structural elements in 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide suggests a multifaceted pharmacological profile that could be exploited for therapeutic purposes.

One of the most exciting aspects of this compound is its potential for further chemical modification. Researchers have been exploring various synthetic strategies to modify the pyrrolidine and phenylacetamide moieties to enhance its biological activity and selectivity. For example, introducing additional functional groups or altering the substitution pattern on the aromatic ring could lead to compounds with improved potency and reduced side effects.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. The 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide molecule is currently undergoing preclinical studies to assess its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These studies are crucial for determining whether this compound can progress to clinical trials and ultimately become a viable therapeutic option for patients.

In conclusion, the compound with CAS number 1340091-98-6 and product name 2-(3-hydroxypyrrolidin-1-yl)-N-phenylacetamide represents a significant advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development. As research continues to uncover new applications for this compound, it holds great potential for contributing to advancements in medicine and improving patient outcomes.